4-[(3,4-dichlorobenzyl)amino]-1-oxaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 4-[(3,4-dichlorophenyl)methylamino]-1-oxaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C16H17Cl2NO2/c17-12-5-4-11(8-13(12)18)10-19-14-9-15(20)21-16(14)6-2-1-3-7-16/h4-5,8-9,19H,1-3,6-7,10H2
• InChI Key: HWTNHKCXYMDSPI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)C(=CC(=O)O2)NCC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C16H17Cl2NO2
• Molecular Weight: 326.2 g/mol

Description

4-[(3,4-dichlorobenzyl)amino]-1-oxaspiro[4.5]dec-3-en-2-one, also known as DBO-1, is a synthetic molecule that has gained attention for its potential applications in scientific research. DBO-1 is a spirocyclic compound that contains a unique combination of structural features, making it an interesting target for synthesis and investigation.

Mechanism of Action

The mechanism of action of 4-[(3,4-dichlorobenzyl)amino]-1-oxaspiro[4.5]dec-3-en-2-one involves its ability to bind to a specific site on the MDMX protein, which prevents it from interacting with p53. This binding event occurs through a combination of hydrogen bonding and hydrophobic interactions between 4-[(3,4-dichlorobenzyl)amino]-1-oxaspiro[4.5]dec-3-en-2-one and the protein. The specificity of this interaction is due to the unique structural features of 4-[(3,4-dichlorobenzyl)amino]-1-oxaspiro[4.5]dec-3-en-2-one, which allow it to fit into a specific pocket on the protein surface.
Biochemical and Physiological Effects:
In addition to its potential as a therapeutic agent, 4-[(3,4-dichlorobenzyl)amino]-1-oxaspiro[4.5]dec-3-en-2-one has also been studied for its biochemical and physiological effects. Studies have shown that 4-[(3,4-dichlorobenzyl)amino]-1-oxaspiro[4.5]dec-3-en-2-one can induce apoptosis, or programmed cell death, in cancer cells. This effect is thought to be due to the inhibition of the MDMX-p53 interaction, which leads to the activation of the p53 pathway and the induction of apoptosis. 4-[(3,4-dichlorobenzyl)amino]-1-oxaspiro[4.5]dec-3-en-2-one has also been shown to have anti-inflammatory effects, which may be due to its ability to inhibit the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(3,4-dichlorobenzyl)amino]-1-oxaspiro[4.5]dec-3-en-2-one in lab experiments is its selectivity for the MDMX-p53 interaction. This specificity allows researchers to study the effects of blocking this interaction without affecting other cellular processes. However, one limitation of using 4-[(3,4-dichlorobenzyl)amino]-1-oxaspiro[4.5]dec-3-en-2-one is its relatively low potency compared to other inhibitors of the MDMX-p53 interaction. This may require the use of higher concentrations of 4-[(3,4-dichlorobenzyl)amino]-1-oxaspiro[4.5]dec-3-en-2-one in experiments, which could lead to non-specific effects.

Future Directions

There are several future directions for research on 4-[(3,4-dichlorobenzyl)amino]-1-oxaspiro[4.5]dec-3-en-2-one. One area of interest is the development of more potent inhibitors of the MDMX-p53 interaction, which could lead to more effective cancer therapies. Another direction is the investigation of the anti-inflammatory effects of 4-[(3,4-dichlorobenzyl)amino]-1-oxaspiro[4.5]dec-3-en-2-one, which could have implications for the treatment of inflammatory diseases. Additionally, the structural features of 4-[(3,4-dichlorobenzyl)amino]-1-oxaspiro[4.5]dec-3-en-2-one could be used as a starting point for the development of new spirocyclic compounds with unique properties.

Synthesis Methods

The synthesis of 4-[(3,4-dichlorobenzyl)amino]-1-oxaspiro[4.5]dec-3-en-2-one involves a multi-step process that starts with the reaction of 3,4-dichlorobenzylamine with 2-cyclohexenone. This reaction leads to the formation of an intermediate, which is then treated with a Lewis acid catalyst to form the spirocyclic ring system. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

4-[(3,4-dichlorobenzyl)amino]-1-oxaspiro[4.5]dec-3-en-2-one has been studied for its potential applications in a variety of scientific fields, including medicinal chemistry, biochemistry, and neuroscience. One of the most promising applications of 4-[(3,4-dichlorobenzyl)amino]-1-oxaspiro[4.5]dec-3-en-2-one is in the development of new drugs that target specific protein-protein interactions. 4-[(3,4-dichlorobenzyl)amino]-1-oxaspiro[4.5]dec-3-en-2-one has been shown to selectively inhibit the interaction between two proteins, called MDMX and p53, which are involved in the regulation of cell growth and division. By blocking this interaction, 4-[(3,4-dichlorobenzyl)amino]-1-oxaspiro[4.5]dec-3-en-2-one has the potential to be used as a therapeutic agent for the treatment of cancer.